N-(1H-benzimidazol-2-ylmethyl)-3-chlorobenzamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-3-chlorobenzamide
• InChI: InChI=1S/C15H12ClN3O/c16-11-5-3-4-10(8-11)15(20)17-9-14-18-12-6-1-2-7-13(12)19-14/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key: LIBGTEWKXXXBKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CNC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C15H12ClN3O
• Molecular Weight: 285.73 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as N-benzimidazol-2yl benzamide analogues, has been reported. These compounds were prepared and assessed for activation of human glucokinase, which is significant for the therapy of type-2 diabetes.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various spectroscopic techniques and quantum computational methods. These studies provide insights into the optimized geometrical structure, electronic, and vibrational features of the compounds.

Scientific Research Applications

Anticancer Activity

• Research Findings :
  • .

Green Chemistry Synthesis

• Research Findings :
  • .

Glycogen Synthase Kinase (GK) Activation

• Research Findings :
  • .

Vibrational Spectroscopy and Quantum Chemistry

• Research Findings :
  • .

Biological Scaffold for Drug Design

• Research Findings :
  • .

Potential Antitumor Properties

• Research Findings :
  • .

Mechanism of Action

Target of Action

The primary target of N-(1H-benzimidazol-2-ylmethyl)-3-chlorobenzamide is human glucokinase (GK) . Glucokinase is an enzyme that facilitates the phosphorylation of glucose to glucose-6-phosphate, an essential step in glucose metabolism .

Mode of Action

N-(1H-benzimidazol-2-ylmethyl)-3-chlorobenzamide acts as an allosteric activator of human glucokinase . Allosteric activators bind to a site other than the active site of an enzyme, inducing a conformational change that increases the enzyme’s activity .

Biochemical Pathways

The activation of glucokinase by N-(1H-benzimidazol-2-ylmethyl)-3-chlorobenzamide enhances the glycolysis pathway . This leads to an increase in the conversion of glucose to glucose-6-phosphate, promoting the utilization of glucose and thereby helping to regulate blood glucose levels .

Result of Action

The activation of glucokinase by N-(1H-benzimidazol-2-ylmethyl)-3-chlorobenzamide results in significant hypoglycemic effects . This makes it a potential therapeutic agent for the treatment of type-2 diabetes .

Future Directions

The future directions for research on “N-(1H-benzimidazol-2-ylmethyl)-3-chlorobenzamide” and similar compounds could include further exploration of their therapeutic potential, particularly in relation to diseases like type-2 diabetes. Additionally, more comprehensive studies on their physical and chemical properties, safety, and hazards could be beneficial.